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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B608419 Get Quote

Technical Support Center: L-368,899
Hydrochloride
Welcome to the technical support center for L-368,899 hydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in successfully

utilizing this potent and selective oxytocin receptor antagonist in their experiments. Here you

will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental

protocols, and solubility data to address common challenges encountered when working with

this compound.

Frequently Asked Questions (FAQs)
Q1: What is L-368,899 hydrochloride and what is its primary mechanism of action?

A1: L-368,899 hydrochloride is a potent, non-peptide, and orally active antagonist of the

oxytocin receptor (OTR).[1] Its primary mechanism of action is to selectively bind to the

oxytocin receptor, competitively blocking the binding of the endogenous ligand, oxytocin.[2][3]

This inhibition prevents the activation of downstream signaling pathways that are normally

triggered by oxytocin, such as those involved in uterine contractions and various social

behaviors.[2][3]

Q2: What are the recommended solvents for dissolving L-368,899 hydrochloride?
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A2: L-368,899 hydrochloride is soluble in both water and dimethyl sulfoxide (DMSO).[4] For

preparing stock solutions, DMSO is a commonly used solvent.[5][6] It is also possible to

dissolve it directly in aqueous solutions like saline.[7][8]

Q3: How should I store the solid compound and prepared solutions?

A3: The solid powder of L-368,899 hydrochloride should be stored at -20°C for long-term

stability.[4] Stock solutions prepared in DMSO can be stored at -20°C for up to one year, or at

-80°C for up to two years.[1] It is generally not recommended to store aqueous solutions for

more than one day.[4] To avoid repeated freeze-thaw cycles, it is best practice to aliquot stock

solutions into smaller, single-use volumes.[1]

Q4: Can L-368,899 hydrochloride cross the blood-brain barrier?

A4: Yes, L-368,899 is known to be a brain-penetrant oxytocin receptor antagonist, making it a

valuable tool for investigating the central effects of oxytocin.[9][10]
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Problem Possible Cause Recommended Solution

Difficulty Dissolving the

Compound

The compound may not be

readily soluble at high

concentrations without

assistance.

Gently warm the solution to

37°C. Use an ultrasonic bath

to aid dissolution.[11] For

aqueous solutions, sonication

is recommended.[5]

Precipitation Upon Dilution

The compound may be less

soluble in the final aqueous

buffer or cell culture medium

compared to the stock solution

solvent (e.g., DMSO).

Ensure the final concentration

of the organic solvent (e-g.,

DMSO) in your experimental

medium is low and compatible

with your experimental system.

Prepare intermediate dilutions

in an appropriate solvent

before adding to the final

aqueous solution. For in vivo

formulations, add co-solvents

sequentially and ensure the

solution is clear before adding

the next solvent.[5]

Inconsistent Experimental

Results

The compound may have

degraded, or the solution may

not be homogeneous.

Always prepare fresh working

solutions from a stock solution

for each experiment, especially

for aqueous solutions.[1]

Ensure the stock solution is

completely dissolved and

homogenous before making

dilutions.

Low Bioavailability in Oral

Administration Studies

While orally active,

bioavailability can be

influenced by formulation and

other factors.

For in vivo oral dosing,

consider using a formulation

designed to enhance solubility

and absorption, such as the

one described in the

experimental protocols section

below.[5]
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Solubility Data
The solubility of L-368,899 hydrochloride in various solvents is summarized in the table

below. Please note that the molecular weight may vary slightly between batches due to

hydration, which can affect the actual concentration. Always refer to the batch-specific

molecular weight provided on the product's certificate of analysis for the most accurate

calculations.

Solvent
Maximum

Concentration (mM)

Maximum

Concentration

(mg/mL)

Reference

Water 100 59.12

DMSO 100 59.12

Water (with

sonication)
3.38 2 [5]

DMSO (with

sonication)
169.14 100 [5]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline (with

sonication)

8.46 5 [5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh the desired amount of L-368,899 hydrochloride powder.

Calculate the required volume of DMSO to achieve a 10 mM concentration. Example: For 1

mg of L-368,899 hydrochloride (MW: 627.68 g/mol ), you would add 1.59 mL of DMSO.

Add the DMSO to the vial containing the compound.

Vortex briefly and then place the vial in an ultrasonic bath until the compound is completely

dissolved.[11] Gentle warming to 37°C can also be applied if necessary.[11]
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Store the stock solution at -20°C or -80°C in small aliquots.[1]

Preparation of an In Vivo Formulation (for oral or
injection administration)
This protocol is adapted from a formulation with a final concentration of 5 mg/mL.[5]

Prepare a stock solution of L-368,899 hydrochloride in DMSO (e.g., 50 mg/mL).

To prepare the final formulation, combine the following in the specified order, ensuring the

solution is clear after each addition:

10% DMSO (from your stock solution)

40% PEG300

5% Tween 80

45% Saline

If any precipitation occurs during the preparation, gentle warming and/or sonication can be

used to aid dissolution.[5]

It is recommended to prepare this formulation fresh on the day of use.[1]

Visualized Experimental Workflow and Signaling
Pathway
Experimental Workflow for Solution Preparation
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Stock Solution Preparation In Vivo Formulation In Vitro Working Solution

Weigh L-368,899 HCl

Add DMSO

Vortex & Sonicate

Aliquot & Store at -20°C/-80°C

Start with DMSO Stock

Add PEG300

Add Tween 80

Add Saline

Use Immediately

Start with DMSO Stock

Dilute in Culture Medium

Add to Cells

Click to download full resolution via product page

Caption: Workflow for preparing L-368,899 hydrochloride solutions.

Signaling Pathway: Antagonism of the Oxytocin
Receptor

Oxytocin
Oxytocin

Receptor (OTR)
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Caption: L-368,899 HCl blocks oxytocin receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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